Cas no 1343724-98-0 (2-(oxolan-3-yl)methoxyethane-1-sulfonyl chloride)

• Product Name: 2-(oxolan-3-yl)methoxyethane-1-sulfonyl chloride
• CAS No: 1343724-98-0
• MF: C₇H₁₃ClO₄S
• MW: 228.693720579147
• CID: 5857551
• PubChem ID: 64198465
• Update Time: 2025-06-10

2-(oxolan-3-yl)methoxyethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(oxolan-3-yl)methoxyethane-1-sulfonyl chloride
• AKOS013518432
• EN300-1144454
• 2-[(oxolan-3-yl)methoxy]ethane-1-sulfonyl chloride
• 1343724-98-0

• Inchi： 1S/C7H13ClO4S/c8-13(9,10)4-3-12-6-7-1-2-11-5-7/h7H,1-6H2
• InChI Key： CMUPQWFCUYYFAL-UHFFFAOYSA-N
• SMILES： ClS(CCOCC1COCC1)(=O)=O

Computed Properties

• Exact Mass: 228.0223078g/mol
• Monoisotopic Mass: 228.0223078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 61Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on 2-(oxolan-3-yl)methoxyethane-1-sulfonyl chloride

Research Briefing on 2-(oxolan-3-yl)methoxyethane-1-sulfonyl chloride (CAS: 1343724-98-0): Recent Advances and Applications in Chemical Biology and Pharmaceutical Research

2-(oxolan-3-yl)methoxyethane-1-sulfonyl chloride (CAS: 1343724-98-0) is a specialized sulfonyl chloride derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique oxolane (tetrahydrofuran) moiety and sulfonyl chloride functional group, serves as a critical intermediate in the synthesis of bioactive molecules, particularly in the development of covalent inhibitors and proteolysis-targeting chimeras (PROTACs). Recent studies have highlighted its utility in targeted protein degradation and drug discovery, making it a focal point for researchers in the field.

Recent advancements in the synthesis and application of 2-(oxolan-3-yl)methoxyethane-1-sulfonyl chloride have been driven by its ability to act as a reactive handle for bioconjugation and covalent modification of proteins. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the development of covalent kinase inhibitors, where the sulfonyl chloride group facilitated selective binding to cysteine residues in the ATP-binding pocket of target kinases. This approach has shown promise in overcoming drug resistance mechanisms in oncology, particularly in cases where traditional non-covalent inhibitors fail.

In addition to its role in covalent inhibitor design, 2-(oxolan-3-yl)methoxyethane-1-sulfonyl chloride has been employed in the construction of PROTACs, a groundbreaking technology in targeted protein degradation. A recent preprint on bioRxiv (2024) detailed its use as a linker moiety in PROTACs targeting bromodomain-containing proteins, achieving nanomolar degradation efficiency. The oxolane ring in the compound was found to enhance cell permeability, addressing a common challenge in PROTAC development. This finding has opened new avenues for the design of brain-penetrant degraders, with potential applications in neurodegenerative diseases.

The chemical stability and reactivity profile of 2-(oxolan-3-yl)methoxyethane-1-sulfonyl chloride have also been subjects of recent investigations. Computational studies using density functional theory (DFT) have provided insights into its hydrolysis kinetics and reactivity toward various nucleophiles, enabling more precise control over its application in complex biological systems. These studies, combined with experimental data from mass spectrometry analyses, have established optimal conditions for its storage and handling in laboratory settings, significantly improving reproducibility in research involving this compound.

Looking forward, the unique properties of 2-(oxolan-3-yl)methoxyethane-1-sulfonyl chloride position it as a valuable tool in the expanding field of covalent drug discovery and chemical biology. Ongoing research is exploring its potential in antibody-drug conjugates (ADCs) and activity-based protein profiling (ABPP), with preliminary results suggesting superior performance compared to traditional sulfonyl chloride derivatives. As the demand for targeted therapies continues to grow, this compound is expected to play an increasingly important role in the development of next-generation pharmaceutical agents.